1,1'-(2,2,3,3-tetrafluoro-1,4-dioxo-1,4-butanediyl)bis(4-methylpiperidine)
Overview
Description
1,1'-(2,2,3,3-tetrafluoro-1,4-dioxo-1,4-butanediyl)bis(4-methylpiperidine), commonly known as TFPB, is a chemical compound that has gained attention in the scientific community due to its potential use in various fields of research.
Scientific Research Applications
TFPB has been studied for its potential use in various fields of research, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, TFPB has been shown to have a modulatory effect on the GABA-A receptor, which is involved in the regulation of anxiety and sleep. In pharmacology, TFPB has been studied for its potential use as a drug delivery system, due to its ability to form stable complexes with various drugs. In medicinal chemistry, TFPB has been investigated as a potential lead compound for the development of new drugs.
Mechanism of Action
TFPB is believed to exert its effects by binding to the GABA-A receptor, which is a ligand-gated ion channel that is involved in the regulation of inhibitory neurotransmission in the brain. TFPB has been shown to enhance the activity of the GABA-A receptor, leading to an increase in inhibitory neurotransmission and a decrease in neuronal excitability.
Biochemical and Physiological Effects:
TFPB has been shown to have various biochemical and physiological effects, including anxiolytic and sedative effects, as well as anticonvulsant and muscle relaxant effects. TFPB has also been shown to have a low toxicity profile, making it a potentially useful compound for further research.
Advantages and Limitations for Lab Experiments
One of the main advantages of TFPB is its ability to modulate the GABA-A receptor, which is a well-established target for the treatment of anxiety and sleep disorders. TFPB has also been shown to have a high affinity for the GABA-A receptor, making it a potentially useful compound for drug development. However, one of the limitations of TFPB is its limited solubility in water, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on TFPB, including the development of new drug delivery systems using TFPB, the investigation of its potential use as a lead compound for the development of new drugs, and the exploration of its effects on other neurotransmitter systems. Additionally, further research is needed to fully understand the mechanism of action of TFPB and its potential therapeutic applications.
properties
IUPAC Name |
2,2,3,3-tetrafluoro-1,4-bis(4-methylpiperidin-1-yl)butane-1,4-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24F4N2O2/c1-11-3-7-21(8-4-11)13(23)15(17,18)16(19,20)14(24)22-9-5-12(2)6-10-22/h11-12H,3-10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTGCFDSZPPWJOJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)C(C(C(=O)N2CCC(CC2)C)(F)F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24F4N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.